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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170 Get Quote

An In-depth Technical Guide to Strontium Selenide (SrSe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, and the

physical, and chemical properties of strontium selenide (SrSe). It includes a summary of its

key quantitative data, detailed experimental protocols for its synthesis, and a visualization of a

synthesis workflow.

Chemical Identity and Formula
Strontium selenide is an inorganic compound with the chemical formula SrSe.[1][2][3] It is

also referred to as strontium(II) selenide or selanylidenestrontium.[1][4][5] The CAS registry

number for strontium selenide is 1315-07-7.[1][6] In this compound, strontium has an

oxidation number of +2.[1][7]

Physical and Chemical Properties
Strontium selenide is typically a white crystalline solid or powder.[1][2][3] When exposed to

air, it can turn a reddish-brown color.[2][3] It has a rock salt (NaCl) crystal structure under

standard conditions.[1][7]
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For ease of comparison, the key quantitative properties of strontium selenide are summarized

in the table below.

Property Value References

Chemical Formula SrSe [1][2][3]

Molar Mass 166.58 g/mol [1][2][3]

Appearance
White crystalline solid, turns

reddish-brown in air
[1][2][3]

Density 4.38 - 4.54 g/cm³ [2][5][8]

Melting Point 1600 °C (2912 °F) [1][2][9]

Crystal Structure

Rock Salt (NaCl type),

Orthorhombic (Fm3m space

group)

[1][3]

Solubility in Water Reacts with water [10]

Synthesis and Experimental Protocols
Several methods for the synthesis of strontium selenide have been reported. The following

are detailed experimental protocols for key synthesis routes.

Experimental Protocol 1: Reduction of Strontium
Selenate
This method involves the high-temperature reduction of strontium selenate.

Methodology:

Strontium selenate (SrSeO₄) is used as the starting material.

The strontium selenate is heated to 600 °C.

Hydrogen gas (H₂) is passed over the heated strontium selenate, acting as a reducing agent.

[3]
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The reduction reaction yields strontium selenide (SrSe) and water (H₂O) as a byproduct.

Reaction: SrSeO₄ + 4H₂ → SrSe + 4H₂O

Experimental Protocol 2: Reaction in Liquid Ammonia
This protocol describes the synthesis of strontium selenide from its constituent elements in a

liquid ammonia solvent.

Methodology:

Elemental strontium (Sr) and hydrogen selenide (H₂Se) are the reactants.

The reaction is carried out in liquid ammonia (NH₃) as the solvent.[3]

The strontium and hydrogen selenide react to form strontium selenide, which can then be

isolated from the reaction mixture.

Reaction: Sr + H₂Se --(liq. NH₃)--> SrSe + H₂

Experimental Protocol 3: Novel Aqueous Synthesis
A newer methodology involves the reduction of selenium in an aqueous solution followed by a

reaction with a strontium salt.[11][12]

Methodology:

Preparation of Selenium Solution:

0.02 g of elemental selenium powder is mixed with 2 ml of deionized water, 2 ml of

concentrated (29%) ammonium hydroxide, and 2 ml of 1M rongalite solution.[12]

This mixture is heated to 70-75°C until the selenium powder is completely dissolved,

resulting in an aqueous solution containing selenium ions (Se²⁻).[12]

Preparation of Strontium Solution:

An aqueous solution of 0.1M strontium chloride (SrCl₂) is prepared.[12]
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Reaction:

The selenium ionic solution and the strontium chloride solution are combined in equal

volumetric proportions.[12]

The mixture is stirred to facilitate the chemical reaction, leading to the formation of

strontium selenide as a black powder dispersed in the aqueous solution.[11][12]

Reactivity and Chemical Behavior
Strontium, being an alkaline earth metal, is reactive. It reacts slowly with water to form

strontium hydroxide and hydrogen gas.[13] It also reacts with air, especially when ignited, to

form strontium oxide and strontium nitride.[13] Strontium metal readily dissolves in acids.[13]

Strontium selenide itself is noted to react with water.[10] At high temperatures, it can react

with other selenides, such as mercury selenide and germanium diselenide, to form more

complex crystalline structures.[3]

Applications
Strontium selenide is utilized in optoelectronic devices.[2] It has also been investigated for its

use in preparing nanoplates and ultrathin films.[2] One of the significant applications of SrSe

has been as an infrared stimulable phosphor, where it is doped with elements like samarium,

cerium, or europium to provide electron traps.[14]

Visualizations
The following diagrams illustrate key experimental workflows for the synthesis of strontium
selenide.
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Selenium Ion Preparation

Strontium Salt Preparation

Final Product Formation

Elemental Selenium DI Water + NH4OH + Rongalite Heat (70-75°C) Selenium Ionic Solution (Se²⁻)

Combine Solutions

Strontium Chloride (SrCl₂) Deionized Water 0.1M SrCl₂ Solution

Stirring Strontium Selenide (SrSe)

Click to download full resolution via product page

Caption: Aqueous Synthesis Workflow for Strontium Selenide.
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Strontium Selenate (SrSeO₄)

Heating to 600°C

Reduction Reaction

Hydrogen Gas (H₂)

Strontium Selenide (SrSe)

Primary Product

Water (H₂O)

Byproduct

Click to download full resolution via product page

Caption: Reduction of Strontium Selenate Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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